8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine

• IUPAC Name: 8-methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C14H11N3O2/c1-10-4-3-7-16-9-13(15-14(10)16)11-5-2-6-12(8-11)17(18)19/h2-9H,1H3
• InChI Key: XEHFGVSJJRRHAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C14H11N3O2
• Molecular Weight: 253.26 g/mol

Description

8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine is a compound with the CAS Number: 524726-20-3. It has a molecular weight of 253.26. The compound is solid in its physical form.

Synthesis Analysis

Imidazopyridine is an important fused bicyclic 5–6 heterocycle and is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. The synthesis of this moiety from easily available chemicals is desirable due to its tremendous use in various branches of chemistry. Different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed for the synthesis of this scaffold.

Molecular Structure Analysis

The InChI Code for 8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine is 1S/C14H11N3O2/c1-10-4-3-7-16-9-13 (15-14 (10)16)11-5-2-6-12 (8-11)17 (18)19/h2-9H,1H3. This code provides a unique identifier for the compound and can be used to generate its molecular structure.

Physical And Chemical Properties Analysis

8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine is a solid compound. It has a molecular weight of 253.26. The InChI Code for this compound is 1S/C14H11N3O2/c1-10-4-3-7-16-9-13 (15-14 (10)16)11-5-2-6-12 (8-11)17 (18)19/h2-9H,1H3.

Scientific Research Applications

Pharmaceutical Applications

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Agrochemical Applications

. This suggests that “8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine” could potentially be used in the development of new agrochemicals.

Material Science Applications

. This suggests that “8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine” could potentially be used in the development of new materials.

Optoelectronic Devices

. This suggests that “8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine” could potentially be used in the development of new optoelectronic devices.

Sensors

. This suggests that “8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine” could potentially be used in the development of new sensors.

Anti-Cancer Drugs

. This suggests that “8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine” could potentially be used in the development of new anti-cancer drugs.

. This suggests that “8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine” could potentially be used as an emitter in confocal microscopy and imaging.

Tuberculosis Treatment

. This suggests that “8-Methyl-2-(3-nitrophenyl)imidazo[1,2-a]pyridine” could potentially be used in the development of new tuberculosis treatments.

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". The hazard statements associated with it are H302, H312, H332. The precautionary statements are P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, P501.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, a class of compounds to which this molecule belongs, have been reported to exhibit significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .

Mode of Action

Imidazo[1,2-a]pyridines are known to undergo various radical reactions for direct functionalization through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .

Biochemical Pathways

Imidazo[1,2-a]pyridines are known to be involved in a variety of biochemical pathways due to their wide range of applications in medicinal chemistry .

Result of Action

Imidazo[1,2-a]pyridines have been reported to exhibit significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .